Cas no 2034586-54-2 (4-fluoro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-methylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-methylbenzene-1-sulfonamide
• CAS No: 2034586-54-2
• MF: C₁₆H₂₀FNO₃S₂
• MW: 357.463305473328
• CID: 5353082
• Update Time: 2025-10-30

4-fluoro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)-2-methylbenzenesulfonamide
• 4-fluoro-N-(5-hydroxy-3-thiophen-2-ylpentyl)-2-methylbenzenesulfonamide
• 4-fluoro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-methylbenzene-1-sulfonamide

• Inchi： 1S/C16H20FNO3S2/c1-12-11-14(17)4-5-16(12)23(20,21)18-8-6-13(7-9-19)15-3-2-10-22-15/h2-5,10-11,13,18-19H,6-9H2,1H3
• InChI Key： WOKDMOREBMHXGN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(NCCC(C1=CC=CS1)CCO)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 455
• XLogP3: 2.8
• Topological Polar Surface Area: 103

Additional information on 4-fluoro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-methylbenzene-1-sulfonamide

Research Briefing on 4-fluoro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-methylbenzene-1-sulfonamide (CAS: 2034586-54-2)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of sulfonamide derivatives as potential therapeutic agents. Among these, the compound 4-fluoro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-methylbenzene-1-sulfonamide (CAS: 2034586-54-2) has emerged as a promising candidate due to its unique structural features and biological activity. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The compound 4-fluoro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-methylbenzene-1-sulfonamide belongs to the class of sulfonamide derivatives, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of a thiophene ring and a fluorinated benzene sulfonamide moiety in its structure suggests potential interactions with biological targets such as enzymes and receptors. Recent studies have explored its synthesis via multi-step organic reactions, optimizing yield and purity for further biological evaluation.

In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases and proteases, which are critical targets in cancer and inflammatory diseases. Molecular docking simulations suggest that the sulfonamide group forms hydrogen bonds with active site residues, while the thiophene ring contributes to hydrophobic interactions. These findings are supported by recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters, which highlight its potential as a lead compound for further optimization.

Pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles, although metabolic stability remains a challenge due to the hydroxyl group's susceptibility to glucuronidation. Researchers are currently investigating structural modifications to enhance metabolic stability while retaining biological activity. Collaborative efforts between academic and industrial laboratories are underway to explore its therapeutic potential in oncology and autoimmune diseases.

In conclusion, 4-fluoro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-2-methylbenzene-1-sulfonamide represents a promising scaffold for drug development. Future research should focus on elucidating its precise mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical disease models. The compound's unique structural features and preliminary biological data warrant further investigation as part of the ongoing quest for novel therapeutic agents.